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Introduction
Carquejol, a monoterpene alcohol, and its acetate derivative are primary bioactive compounds

found in the essential oil of Baccharis trimera (Less.) DC., a plant native to South America

commonly known as "carqueja".[1] Traditionally, infusions of Baccharis trimera have been used

for their medicinal properties, including anti-inflammatory, analgesic, and digestive benefits.[1]

Supercritical Fluid Extraction (SFE) with carbon dioxide (CO₂) is a green and efficient

technology for obtaining high-quality essential oils, as it avoids the use of organic solvents and

operates at low temperatures, preserving thermolabile compounds.[2]

These application notes provide a comprehensive overview and detailed protocols for the

extraction of Carquejol from Baccharis trimera using SFE, as well as its subsequent analysis.

Data Presentation
Supercritical Fluid Extraction Parameters and Yields
The efficiency of SFE is highly dependent on parameters such as pressure, temperature, and

CO₂ flow rate. The following tables summarize quantitative data from various studies on the

SFE of essential oil from Baccharis trimera.

Table 1: Influence of SFE Parameters on Total Essential Oil Yield from Baccharis trimera
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Pressure
(bar)

Temperatur
e (°C)

CO₂ Flow
Rate ( g/min
)

Extraction
Time (h)

Total Yield
(% w/w)

Reference

100 - 300 30 8.33 up to 6 0.34 - 2.07 [2]

100 - 300 40 8.33 up to 6 0.34 - 2.07 [2]

90 40 0.002 - 1.72 [3][4]

90 50 0.002 - - [3][4]

90 60 0.002 - 2.34 [3][4]

150 40 - - Best results [2]

Table 2: Composition of Baccharis trimera Essential Oil Obtained by SFE

Compound
Relative
Abundance (%)

SFE Conditions Reference

Carquejyl acetate 71.4 Not specified [1]

Carquejol 0.5 Not specified [1]

d-limonene Present 90 bar, 50°C [3]

trans-β-ocimene Present 90 bar, 50°C [3]

Germacrene Present 90 bar, 50°C [3]

beta-elemene Present 90 bar, 50°C [3]

δ-cadinene Present 90 bar, 50°C [3]

Palustrol Present 90 bar, 50°C [3]

β-eudesmol Present 90 bar, 50°C [3]
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Protocol 1: Supercritical Fluid Extraction of Carquejol
from Baccharis trimera
1. Plant Material Preparation:

Aerial parts of Baccharis trimera are collected, preferably during the blooming stage.

The plant material is air-dried in a well-ventilated area, protected from direct sunlight, until a

constant weight is achieved.

The dried material is then ground to a uniform particle size (e.g., 0.5 mm) to increase the

surface area for extraction.

2. Supercritical Fluid Extraction Procedure:

Weigh approximately 100 g of the ground plant material and pack it into the SFE extractor

vessel.

The SFE system is purged with low-pressure CO₂ to remove air.

The system is then pressurized and heated to the desired operating conditions (e.g., 150 bar

and 40°C).[2]

Supercritical CO₂ is passed through the extractor vessel at a constant flow rate (e.g., 2 g/min

).

The extraction is carried out for a specified duration (e.g., 2 hours).

The extract-laden supercritical CO₂ is depressurized in a separator, causing the CO₂ to

return to its gaseous state and the essential oil to precipitate.

The collected essential oil is weighed to determine the total yield.

Protocol 2: Quantification of Carquejol and Carquejyl
Acetate by Gas Chromatography-Mass Spectrometry
(GC-MS)
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1. Sample Preparation:

Dilute the obtained essential oil in a suitable solvent (e.g., hexane or ethanol) to a

concentration of 1 mg/mL.[5]

If necessary, an internal standard can be added for absolute quantification.

2. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:[5][6]

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[6]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL with a split ratio of 50:1.[5]

Injector Temperature: 250°C.[5]

Oven Temperature Program: Start at 60°C, ramp to 240°C at a rate of 3°C/min, and hold

for 5 minutes.[6]

Mass Spectrometer (MS) Conditions:[5]

Ionization Mode: Electron Impact (EI) at 70 eV.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Mass Range: Scan from m/z 40 to 500.

3. Data Analysis:

Identify the peaks of Carquejol and carquejyl acetate by comparing their mass spectra with

reference libraries (e.g., NIST, Wiley).[5]

The relative percentage of each compound is calculated based on the peak area

normalization method.
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Click to download full resolution via product page

Caption: Workflow for SFE of Carquejol from Baccharis trimera and subsequent analysis.

Hypothetical Signaling Pathway for Anti-inflammatory
Action of Carquejol
Given the known anti-inflammatory properties of terpenes and Baccharis extracts, a plausible

mechanism of action for Carquejol involves the modulation of key inflammatory signaling

pathways such as NF-κB and MAPK.
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Caption: Hypothetical anti-inflammatory signaling pathway modulated by Carquejol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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